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Compound of Interest

Compound Name: 1,3-Dieicosenoyl glycerol

Cat. No.: B3026233

For researchers and drug development professionals, the proper handling and disposal of
laboratory chemicals are paramount to ensuring a safe and compliant work environment. This
guide provides essential safety and logistical information for the proper disposal of 1,3-
Dieicosenoyl Glycerol, a diacylglycerol used in various research applications. Adherence to
these procedures is critical for minimizing environmental impact and maintaining laboratory
safety.

Chemical and Physical Properties

A clear understanding of a substance's properties is the first step toward safe handling and
disposal. Below is a summary of the key characteristics of 1,3-Dieicosenoyl Glycerol.

Property Value Reference
CAS Number 128230-18-2 [1]
Molecular Formula Ca3Hs00s [2]
Molecular Weight 677.1 g/mol [2]

Purity >98% [2]
Formulation A solution in ethanol [2]

Storage -20°C

Stability > 2 years [2]
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Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to be equipped with the appropriate
personal protective equipment (PPE) and to be aware of the immediate actions to take in case
of accidental exposure.

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166
(EVU) or NIOSH (US) standards.[1]

e Hand Protection: Handle with chemical-impermeable gloves that have been inspected prior
to use. The selected gloves must satisfy the specifications of EU Directive 89/686/EEC and
the standard EN 374 derived from it. After handling, wash and dry hands thoroughly.[1]

» Body Protection: Wear fire/flame resistant and impervious clothing.[1]

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator.[1]

Emergency Procedures:

o Skin Contact: Immediately take off contaminated clothing. Wash the affected area with soap
and plenty of water. Consult a doctor.[1]

e Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[1]

 Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to
an unconscious person. Call a doctor or Poison Control Center immediately.[1]

» Spill Response: In case of a spill, avoid dust formation and breathing in mist, gas, or vapors.
Use personal protective equipment and ensure adequate ventilation. Remove all sources of
ignition and evacuate personnel to a safe area. Prevent further leakage if it is safe to do so
and do not let the chemical enter drains. Collect the spillage for disposal.[1]

Step-by-Step Disposal Protocol
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The disposal of 1,3-Dieicosenoyl Glycerol must be conducted in a manner that ensures
safety and complies with all local, state, and federal environmental regulations. While the
Safety Data Sheet for 1,3-Dieicosenoyl Glycerol does not provide specific disposal
instructions, the following protocol is based on standard best practices for laboratory chemical
waste.

Experimental Protocol: Chemical Waste Disposal
» Waste Identification and Segregation:

o Label a dedicated, leak-proof container as "Hazardous Waste: 1,3-Dieicosenoyl
Glycerol".

o Ensure the container is compatible with the chemical. Since 1,3-Dieicosenoyl Glycerol is
often supplied in an ethanol solution, a container suitable for flammable organic waste is
appropriate.

o Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

e Collection of Waste:

o Carefully transfer any unused or waste 1,3-Dieicosenoyl Glycerol into the designated
hazardous waste container.

o If the material is in a solid form, avoid creating dust. If it is in a solution, pour carefully to
avoid splashing.

o Contaminated materials such as pipette tips, gloves, and absorbent pads should also be
placed in a designated solid hazardous waste container.

o Storage of Waste:

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials.[1]

o The storage area should be a designated satellite accumulation area for hazardous waste.
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o Keep the container tightly closed when not in use.[1]

e Arranging for Disposal:
o Contact your institution's EHS office to schedule a pickup for the hazardous waste.

o Provide them with the full chemical name and any other required information about the
waste.

o Do not attempt to dispose of the chemical down the drain or in the regular trash, as this
can harm the environment.[1]

Disposal Decision Pathway

The logical flow for the proper disposal of 1,3-Dieicosenoyl Glycerol involves a series of
checks and procedures to ensure safety and compliance.
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Start: Unused or Waste
1,3-Dieicosenoy! Glycerol

Is the original container empty and clean?

Triple rinse with a suitable solvent
(e.g., ethanol).

Transfer to a designated
Hazardous Waste Container.

Collect rinse solvent as Dispose of clean container
hazardous waste. as non-hazardous glass/plastic waste.

Store in a designated Satellite
Accumulation Area.

Contact Environmental Health & Safety (EHS)
for pickup and disposal.

End: Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for the disposal of 1,3-Dieicosenoyl Glycerol.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b3026233?utm_src=pdf-body-img
https://www.benchchem.com/product/b3026233?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. targetmol.com [targetmol.com]
e 2. caymanchem.com [caymanchem.com]

« To cite this document: BenchChem. [Navigating the Safe Disposal of 1,3-Dieicosenoyl
Glycerol: A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026233#1-3-dieicosenoyl-glycerol-proper-disposal-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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